Cas no 2172116-93-5 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid
• CAS No: 2172116-93-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5908540
• PubChem ID: 165535178
• Update Time: 2025-06-11

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid
• EN300-1514703
• 2172116-93-5
• 2-(2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}ethoxy)acetic acid

• Inchi： 1S/C25H28N2O6/c28-22(29)16-32-14-13-26-23(30)25(11-5-6-12-25)27-24(31)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： BXAKMXLJPSMWHT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCOCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid

Introduction to 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid (CAS No. 2172116-93-5) in Modern Chemical and Pharmaceutical Research

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid, identified by its CAS number 2172116-93-5, represents a sophisticated compound with significant implications in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and biochemical research. The presence of multiple functional groups, including an ester moiety, a fluorenyl group, and a cyclopentylformamido unit, contributes to its unique chemical properties and reactivity, making it a subject of intense study among researchers.

The fluorenyl methoxycarbonyl substituent in the molecule is particularly noteworthy, as it introduces a robust electron-withdrawing effect that can influence the compound's solubility, stability, and interaction with biological targets. This feature is increasingly relevant in the design of novel pharmaceutical agents, where precise control over molecular properties is essential for achieving desired therapeutic outcomes. Furthermore, the cyclopentylformamido component adds a layer of complexity, enabling diverse chemical modifications that can be tailored for specific applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, driven by advancements in understanding disease mechanisms at the molecular level. Compounds like 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid are being explored as potential candidates for modulating key biological pathways involved in various disorders. The structural motifs present in this compound suggest its utility in inhibiting enzymes or interacting with receptors that play pivotal roles in conditions such as cancer, inflammation, and metabolic diseases.

One of the most compelling aspects of this molecule is its versatility in synthetic chemistry. The combination of an ethoxyacetic acid backbone with a highly functionalized side chain provides numerous opportunities for derivatization. Researchers have leveraged these features to develop libraries of analogs with enhanced pharmacological profiles. For instance, modifications to the fluorenyl group or the cyclopentylformamido moiety have been shown to modulate binding affinity and selectivity, critical parameters for drug efficacy and safety.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The systematic investigation of analogs derived from 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid has provided valuable insights into how specific structural features influence biological activity. These findings are not only contributing to the development of novel therapeutics but also advancing our fundamental understanding of molecular recognition processes.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process. Advanced computational methods enable researchers to predict the behavior of complex molecules like 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid before conducting costly experimental validations. This approach has significantly reduced time-to-market for new drug candidates while minimizing resource expenditure.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorenyl group make it a candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The ability to fine-tune these properties through chemical modification opens up new avenues for innovation beyond traditional biomedical research.

The synthesis of such complex molecules requires expertise in multi-step organic chemistry protocols. Recent advancements in synthetic methodologies have made it possible to construct intricate structures with higher yields and purity than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in elaborating the framework of this compound.

As we look toward future directions, the integration of artificial intelligence (AI) into drug discovery is poised to revolutionize how compounds like 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid are designed and optimized. AI algorithms can analyze vast datasets to identify promising scaffolds and predict their biological activity with remarkable accuracy. This synergy between computational power and experimental validation holds immense potential for accelerating breakthroughs in medicine.

In conclusion, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)acetic acid (CAS No. 2172116-93-5) exemplifies the intersection of innovation and precision in modern chemical research. Its multifaceted applications span pharmaceuticals to advanced materials, driven by its rich structural architecture and functional diversity. As research continues to uncover new possibilities enabled by this compound, it remains a cornerstone of exploration in both academic and industrial settings.